Cas no 1249445-46-2 (N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine)

• Product Name: N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine
• CAS No: 1249445-46-2
• Molecular Formula: C₉H₁₅N₃O
• Molecular Weight: 181.234901666641
• CID: 5745201
• PubChem ID: 62595044

N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine Properties

Names and Identifiers

• N-cyclopropyl-3-(2-methylpropyl)-1,2,4-oxadiazol-5-amine
• AKOS011886921
• 1249445-46-2
• EN300-1609337
• 1,2,4-Oxadiazol-5-amine, N-cyclopropyl-3-(2-methylpropyl)-

• InChIKey： OTPRQTLEQHPVII-UHFFFAOYSA-N
• Inchi： 1S/C9H15N3O/c1-6(2)5-8-11-9(13-12-8)10-7-3-4-7/h6-7H,3-5H2,1-2H3,(H,10,11,12)
• SMILES： O1C(=NC(CC(C)C)=N1)NC1CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.121512110g/mol
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Boiling Point: 279.6±23.0 °C(Predicted)
• pka: 3.31±0.50(Predicted)
• Density: 1.179±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines